Cas no 386211-49-0 (21H,23H-Porphine, 5,15-di-4-pyridinyl-)

21H,23H-Porphine, 5,15-di-4-pyridinyl-, is a pyridyl-substituted porphyrin derivative with notable applications in coordination chemistry and materials science. Its rigid, planar structure and nitrogen-rich coordination sites make it an effective ligand for metal ions, facilitating the synthesis of stable metalloporphyrin complexes. The compound's extended π-conjugation and electron-donating pyridyl groups enhance its utility in photophysical studies, catalysis, and molecular recognition systems. Its well-defined symmetry and tunable electronic properties also render it suitable for use in supramolecular assemblies and optoelectronic materials. This porphyrin derivative is valued for its high purity, structural versatility, and compatibility with diverse synthetic and analytical applications.

21H,23H-Porphine, 5,15-di-4-pyridinyl- structure

386211-49-0 structure

Product Name:21H,23H-Porphine, 5,15-di-4-pyridinyl-

CAS No:386211-49-0

MF:C₃₀H₂₀N₆

MW:464.52

CID:4530866

Update Time:2025-10-05

21H,23H-Porphine, 5,15-di-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

- 21H,23H-Porphine, 5,15-di-4-pyridinyl-

21H,23H-Porphine, 5,15-di-4-pyridinyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1635651-1g	21H,23H-Porphine, 5,15-di-4-pyridinyl-	386211-49-0	98%	1g	￥31122.00	2024-05-15
Ambeed	A892844-1g	5,15-Di-4-pyridinyl-21H,23H-porphine	386211-49-0	97%	1g	$3580.0	2025-04-19

21H,23H-Porphine, 5,15-di-4-pyridinyl- Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 21H,23H-Porphine, 5,15-di-4-pyridinyl-

21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0): A Versatile Compound for Advanced Research and Applications

The 21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0) is a highly specialized porphyrin derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique pyridinyl-substituted porphine structure, exhibits remarkable properties that make it invaluable in fields such as materials science, photodynamic therapy, and catalysis. Its molecular framework, which integrates porphine and pyridine moieties, offers a versatile platform for designing advanced functional materials.

One of the most intriguing aspects of 21H,23H-Porphine, 5,15-di-4-pyridinyl- is its potential in photodynamic therapy (PDT), a cutting-edge treatment for various medical conditions. Researchers are increasingly exploring the use of porphyrin-based compounds like this one due to their ability to generate reactive oxygen species (ROS) upon light activation. This property is particularly relevant in the context of cancer research, where PDT is emerging as a minimally invasive alternative to traditional treatments. The compound's pyridinyl groups enhance its solubility and stability, making it a promising candidate for therapeutic applications.

In addition to biomedical applications, 21H,23H-Porphine, 5,15-di-4-pyridinyl- is also being investigated for its role in catalysis and energy conversion. The compound's ability to coordinate with metal ions allows it to serve as a ligand in catalytic systems, particularly in reactions involving oxygen reduction and hydrogen evolution. These processes are critical for the development of sustainable energy technologies, such as fuel cells and artificial photosynthesis. As the world shifts toward renewable energy sources, the demand for efficient catalysts like this porphyrin derivative is expected to rise.

The synthesis of 21H,23H-Porphine, 5,15-di-4-pyridinyl- involves sophisticated organic chemistry techniques, including cross-coupling reactions and porphyrin functionalization. These methods ensure high purity and yield, which are essential for research and industrial applications. The compound's structural versatility also allows for further modifications, enabling scientists to tailor its properties for specific uses. For instance, introducing additional functional groups can enhance its photophysical properties or improve its compatibility with other materials.

From a commercial perspective, 21H,23H-Porphine, 5,15-di-4-pyridinyl- is gaining traction in the specialty chemicals market. Its unique combination of properties makes it a valuable asset for companies involved in advanced materials and biotechnology. As research continues to uncover new applications, the compound's market potential is likely to expand. Investors and stakeholders are closely monitoring developments in this space, particularly in relation to green chemistry and sustainable technologies.

For researchers and professionals seeking high-quality porphyrin derivatives, 21H,23H-Porphine, 5,15-di-4-pyridinyl- represents a compelling option. Its well-documented synthesis, coupled with its diverse applications, makes it a standout choice for laboratories and industries alike. Whether you're exploring its potential in medical research or leveraging its catalytic properties for energy solutions, this compound offers a wealth of opportunities for innovation.

In summary, 21H,23H-Porphine, 5,15-di-4-pyridinyl- (CAS No. 386211-49-0) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its pyridinyl-substituted porphine structure, combined with its photodynamic and catalytic capabilities, positions it as a key player in the advancement of modern science and technology. As the demand for functionalized porphyrins grows, this compound is poised to play an increasingly important role in shaping the future of research and industry.